N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: (3,4-difluorophenyl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H12F2N4O/c15-11-4-3-9(6-12(11)16)14(21)20-7-10(8-20)18-13-2-1-5-17-19-13/h1-6,10H,7-8H2,(H,18,19)
• InChI Key: QEGDCSZBYAMNNU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=C(C=C2)F)F)NC3=NN=CC=C3
• Molecular Formula: C14H12F2N4O
• Molecular Weight: 290.27 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine” are not available in the search results, similar compounds have been synthesized through various methods. For instance, new heterocyclic amino acid derivatives containing azetidine rings have been synthesized through aza-Michael addition of NH-heterocycles with methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It is suggested that the compound interacts with its target to inhibit the growth ofMycobacterium tuberculosis H37Ra .

Biochemical Pathways

Given its potential anti-tubercular activity, it may interfere with the metabolic pathways essential for the survival and replication ofMycobacterium tuberculosis H37Ra .

Result of Action

It is suggested that the compound exhibits significant activity againstMycobacterium tuberculosis H37Ra .

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine is its potent inhibitory activity against PKB/Akt, making it a valuable tool for studying the role of this kinase in various cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make its use in certain experiments challenging.

Future Directions

There are several potential future directions for the research on N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine. One of the significant areas of research is the development of more potent analogs of this compound with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the use of this compound in combination with other anticancer agents for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in other areas of research.

Synthesis Methods

The synthesis of N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine involves the reaction of 3-aminopyridazine with 3,4-difluorobenzoyl chloride in the presence of a base. The resulting product is a white solid that can be purified by recrystallization.

Scientific Research Applications

N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its use as a potential inhibitor of protein kinase B (PKB/Akt), a serine/threonine kinase that plays a crucial role in cell survival, growth, and proliferation. This compound has also been studied for its potential applications in the treatment of cancer, diabetes, and other diseases.